Cas no 1806950-85-5 (2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile
• CAS No: 1806950-85-5
• MF: C₈H₄F₂IN₃O₂
• MW: 339.037540435791
• CID: 4892555
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H4F2IN3O2/c9-7(10)6-5(14(15)16)3-4(1-2-12)8(11)13-6/h3,7H,1H2
• InChI Key： CTHDVIITWVTGRI-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile

Recent Advances in the Study of 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile (CAS: 1806950-85-5)

2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile (CAS: 1806950-85-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitropyridine moieties, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense scientific inquiry.

The synthesis of 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Organic Chemistry (2023) highlighted a novel palladium-catalyzed cross-coupling approach that significantly improves yield and purity. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile showed selective inhibition of EGFR (Epidermal Growth Factor Receptor) with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for targeted cancer therapies.

Further investigations into the mechanistic pathways revealed that the difluoromethyl group plays a crucial role in enhancing the compound's binding affinity to target proteins. Molecular docking studies, as described in a 2023 ACS Chemical Biology paper, illustrated how this moiety interacts with key amino acid residues in the active site of EGFR, providing a structural basis for its inhibitory activity. Such insights are invaluable for the rational design of next-generation kinase inhibitors.

Beyond its pharmacological applications, 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile has also been explored in agrochemical research. Its nitropyridine core has been found to exhibit herbicidal activity, as reported in a 2021 study in Pest Management Science. The compound's ability to disrupt plant growth pathways makes it a candidate for developing new herbicides with improved efficacy and environmental safety profiles.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on derivatization strategies to optimize these properties, as discussed in a 2023 review article in Medicinal Research Reviews.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-nitropyridine-5-acetonitrile (CAS: 1806950-85-5) represents a versatile and highly functionalized compound with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic and agrochemical solutions. Future research should prioritize translational studies to bridge the gap between laboratory findings and real-world applications.